3-(4-Ethoxy-2-methylphenyl)-2-methylbenzoic acid, 95%

• IUPAC Name: 3-(4-ethoxy-2-methylphenyl)-2-methylbenzoic acid
• InChI: InChI=1S/C17H18O3/c1-4-20-13-8-9-14(11(2)10-13)15-6-5-7-16(12(15)3)17(18)19/h5-10H,4H2,1-3H3,(H,18,19)
• InChI Key: PFPZYWGBTYOHSU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=C(C=C1)C2=C(C(=CC=C2)C(=O)O)C)C
• Molecular Formula: C17H18O3
• DSSTOX Substance ID: DTXSID70690730
• Molecular Weight: 270.32 g/mol
• CAS RN: 1261928-79-3

Description

3-(4-Ethoxy-2-methylphenyl)-2-methylbenzoic acid, 95%, is an important compound in the field of organic chemistry. It has a wide range of applications, from drug synthesis to laboratory experiments. This compound is also known as 4-ethoxy-2-methylbenzene-1-carboxylic acid and is a white powder with a melting point of about 130-133 ℃. This compound is widely used in the synthesis of drugs and other organic compounds, as well as in a variety of laboratory experiments.

Mechanism of Action

The mechanism of action of 3-(4-Ethoxy-2-methylphenyl)-2-methylbenzoic acid, 95%, is not fully understood. However, it is believed that the compound acts as an inhibitor of certain enzymes, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). In addition, the compound has been shown to have anti-inflammatory and anti-cancer properties.
Biochemical and Physiological Effects
3-(4-Ethoxy-2-methylphenyl)-2-methylbenzoic acid, 95%, has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that the compound has anti-inflammatory, anti-cancer, and antioxidant properties. In addition, the compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are enzymes involved in the synthesis of pro-inflammatory mediators.

Advantages and Limitations for Lab Experiments

The use of 3-(4-Ethoxy-2-methylphenyl)-2-methylbenzoic acid, 95%, in laboratory experiments has a number of advantages and limitations. One of the main advantages is that the compound is relatively easy to synthesize and is relatively cost-effective. In addition, the compound is relatively stable and has a wide range of applications. However, the compound has a relatively low solubility in water, and is therefore not suitable for use in aqueous solutions.

Future Directions

There are a number of potential future directions for research into 3-(4-Ethoxy-2-methylphenyl)-2-methylbenzoic acid, 95%. These include the development of new synthetic methods for the production of the compound, the investigation of its pharmacological activity, and the exploration of its potential applications in the pharmaceutical industry. In addition, further research into the biochemical and physiological effects of the compound could lead to the development of new therapeutic agents.

Synthesis Methods

The synthesis of 3-(4-Ethoxy-2-methylphenyl)-2-methylbenzoic acid, 95%, is a multi-step process. The synthesis begins with the reaction of 4-ethoxy-2-methylphenol with bromine in aqueous acetic acid. The resulting bromo-derivative is then treated with sodium hydroxide to form the corresponding sodium salt, which is then heated with ethanol to form the desired compound.

Scientific Research Applications

3-(4-Ethoxy-2-methylphenyl)-2-methylbenzoic acid, 95%, has been widely used in scientific research. It has been used in the synthesis of a variety of drugs and other organic compounds. It has also been used in the synthesis of a variety of heterocyclic compounds, such as quinolines, pyridines, and thiophenes. In addition, this compound has been used in the synthesis of a variety of pharmaceuticals, such as anti-inflammatory agents, antifungal agents, and anti-cancer agents.